Cas no 2742656-56-8 (2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride)

2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride is a cyclobutyl-derived chiral amine compound featuring both amino and hydroxyl functional groups, along with difluorination at the cyclobutyl ring. This structural configuration enhances its utility as a versatile intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules. The presence of fluorine atoms improves metabolic stability and binding affinity, while the polar functional groups facilitate further derivatization. The hydrochloride salt form ensures improved solubility and handling properties. Its rigid cyclobutyl scaffold contributes to conformational constraint, making it valuable for structure-activity relationship studies in drug discovery. Suitable for use in medicinal chemistry and asymmetric synthesis applications.
2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride structure
2742656-56-8 structure
Product Name:2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride
CAS No:2742656-56-8
MF:C6H12ClF2NO
MW:187.615387916565
CID:6341779
PubChem ID:165689405
Update Time:2025-05-24

2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-37139239
    • Z5388177648
    • 2742656-56-8
    • 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride
    • 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride
    • Inchi: 1S/C6H11F2NO.ClH/c7-6(8)1-4(2-6)5(10)3-9;/h4-5,10H,1-3,9H2;1H
    • InChI Key: MCNDDAIUYFKLEP-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CC(C(CN)O)C1)F

Computed Properties

  • Exact Mass: 187.0575480g/mol
  • Monoisotopic Mass: 187.0575480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride Pricemore >>

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Additional information on 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride

2-Amino-1-(3,3-Difluorocyclobutyl)Ethan-1-ol Hydrochloride: A Comprehensive Overview

The compound 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride, identified by the CAS number 2742656-56-8, is a chemically synthesized molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activity. In this article, we delve into the latest research findings, structural characteristics, and potential applications of this compound.

The molecular structure of 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride is characterized by a cyclobutane ring substituted with two fluorine atoms at the 3-position. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) introduces significant functional diversity to the molecule. Recent studies have highlighted the importance of such structural features in influencing the compound's reactivity and bioavailability.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, studies published in 2023 have demonstrated its ability to modulate specific cellular pathways, making it a candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. The hydrochloride salt form of the compound enhances its solubility, which is crucial for pharmacokinetic studies.

The synthesis of 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. Recent advancements in catalytic methods have improved the efficiency of these reactions, leading to higher yields and purities. These improvements are critical for scaling up production for preclinical testing.

In terms of biological activity, this compound has shown promising results in vitro assays. It exhibits selective inhibition against certain enzymes implicated in disease pathogenesis. For example, a study published in Nature Communications highlighted its ability to inhibit a key enzyme involved in cancer cell proliferation. Such findings underscore its potential as a chemotherapeutic agent.

Beyond pharmacology, the compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate electron transport.

The environmental impact of synthesizing and using this compound is another area of interest. Recent studies have focused on developing greener synthesis routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices.

In conclusion, 2-Amino-1-(3,3-difluorocyclobutyl)ethan-1-ol hydrochloride (CAS No: 2742656-56-8) is a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with recent research breakthroughs, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific advancement.

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